molecular formula C15H21ClO3 B8588812 3-Chloro-4-(octyloxy)benzoic acid

3-Chloro-4-(octyloxy)benzoic acid

Cat. No.: B8588812
M. Wt: 284.78 g/mol
InChI Key: RUMWWHLGSZEETN-UHFFFAOYSA-N
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Description

3-Chloro-4-(octyloxy)benzoic acid is a useful research compound. Its molecular formula is C15H21ClO3 and its molecular weight is 284.78 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H21ClO3

Molecular Weight

284.78 g/mol

IUPAC Name

3-chloro-4-octoxybenzoic acid

InChI

InChI=1S/C15H21ClO3/c1-2-3-4-5-6-7-10-19-14-9-8-12(15(17)18)11-13(14)16/h8-9,11H,2-7,10H2,1H3,(H,17,18)

InChI Key

RUMWWHLGSZEETN-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCOC1=C(C=C(C=C1)C(=O)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 40 ml of ethanol were dissolved 10 g of 3-chlorohydroxybenzoic acid and 8 g of octyl bromide, and 40 ml a 2N aqueous solution of potassium hydroxide was added to the solution and the mixture was refluxed for 6 hours. The solution was made acidic and the precipitated crystal was recovered and recrystallized from an ethanol/water mixed solvent to obtain 9.5 g of 3-chloro-4-octyloxybenzoic acid.
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